Cas no 712347-85-8 (3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid)

• Product Name: 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• CAS No: 712347-85-8
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• MDL: MFCD05995884
• CID: 1070609
• PubChem ID: 2962281
• Update Time: 2025-10-28

3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(2-Hydroxy-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid
• 4,5-dihydro-3-(2-hydroxyphenyl)-5-Isoxazolecarboxylic acid
• 4,5-dihydro-3-(2-hydroxyphenyl)isoxazole-5-carboxylic acid
• AC1OA6D3
• AG-A-50466
• AG-A-50493
• CTK7J1329
• CTK8F4602
• 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylicacid
• MFCD05995884
• AKOS016345052
• EN300-92831
• CS-0264458
• (3E)-3-(6-oxidanylidenecyclohexa-2,4-dien-1-ylidene)-1,2-oxazolidine-5-carboxylic acid
• Z1263738725
• (3E)-3-(6-ketocyclohexa-2,4-dien-1-ylidene)isoxazolidine-5-carboxylic acid
• cid_25220802
• 3-(2-hydroxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• DTXSID00425471
• AKOS030253968
• A914600
• CCG-136486
• LS-03380
• AKOS000302990
• (3E)-3-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-oxazolidine-5-carboxylic acid
• ChemDiv3_010568
• CHEMBL1978244
• 3-(2-HYDROXYPHENYL)-4,5-DIHYDRO-5-ISOXAZOLECARBOXYLIC ACID
• (3E)-3-(6-oxo-1-cyclohexa-2,4-dienylidene)-5-isoxazolidinecarboxylic acid
• HMS1503A08
• BDBM89493
• 712347-85-8
• MLS-0466808.0001
• IDI1_028126
• BBL039455
• 5-isoxazolecarboxylic acid, 4,5-dihydro-3-(2-hydroxyphenyl)-
• STK341656
• ALBB-009980

• MDL： MFCD05995884
• Inchi： 1S/C10H9NO4/c12-8-4-2-1-3-6(8)7-5-9(10(13)14)15-11-7/h1-4,9,12H,5H2,(H,13,14)
• InChI Key： FRDPLMQZUFGNIK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(C2C=CC=CC=2O)=N1

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.1Ų

3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid

3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic Acid: A Comprehensive Overview

The compound 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS No. 712347-85-8) is a fascinating molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of isoxazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The structure of this molecule consists of a hydroxyphenyl group attached to an isoxazole ring system, with a carboxylic acid functional group at the 5-position. This unique combination of functional groups makes it a versatile compound with promising properties.

Recent studies have highlighted the importance of isoxazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in 2023 demonstrated that 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. The hydroxyphenyl group contributes to the molecule's ability to interact with cellular receptors, while the isoxazole ring enhances its stability and bioavailability.

The synthesis of 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the hydroxyphenyl precursor. This precursor is then subjected to cyclization reactions to form the isoxazole ring. The final step involves introducing the carboxylic acid group through oxidation or other functionalization techniques. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets pharmaceutical standards.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential agent for treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key neuronal pathways suggests that it could be effective in mitigating oxidative stress and inflammation in the brain. Furthermore, studies have indicated that 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid may also have anti-cancer properties by inhibiting tumor growth and metastasis through modulation of signaling pathways.

Another area where this compound has garnered attention is its role as a building block in organic synthesis. Its modular structure allows chemists to easily modify it by introducing additional functional groups or substituents, enabling the creation of new compounds with tailored properties. For example, researchers have explored the use of this molecule as a scaffold for developing peptide-based drugs and other bioactive agents.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid. Preliminary studies suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its potential environmental impact. However, further research is needed to fully assess its safety and sustainability in large-scale applications.

In conclusion, 3-(2-Hydroxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS No. 712347-85-8) represents a valuable addition to the arsenal of compounds available for drug discovery and organic synthesis. Its unique structure, coupled with its diverse biological activities and synthetic versatility, positions it as a key player in advancing modern medicine. As research continues to uncover new applications and mechanisms of action for this compound, its role in addressing unmet medical needs will undoubtedly grow.